Methyl 4-methyl-1-(pyrimidin-2-yl)-1H-pyrrole-3-carboxylate

• CAS No.: 649727-39-9
• Molecular Formula: C11H11N3O2
• Molecular Weight: 217.22 g/mol
• IUPAC Name: methyl 4-methyl-1-pyrimidin-2-ylpyrrole-3-carboxylate
• InChI: InChI=1S/C11H11N3O2/c1-8-6-14(7-9(8)10(15)16-2)11-12-4-3-5-13-11/h3-7H,1-2H3
• InChI Key: YIPOOPWLFDSYGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C=C1C(=O)OC)C2=NC=CC=N2

Description

Methyl 4-methyl-1-(pyrimidin-2-yl)-1H-pyrrole-3-carboxylate is a useful research compound. Its molecular formula is C11H11N3O2 and its molecular weight is 217.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

333.9 mg (2.4 mmol) 4-methyl-1H-pyrrole-3-carboxylic acid methyl ester, 891.5 mg (4.2 mmol) tri-potassium phosphate, 4 mg (0.02 mmol) CuI, 22 mg (0.2 mmol) 1,2-diaminocyclohexane and 317.9 mg (2 mmol) of 2-bromopyrimidine was suspended in 3 mL of dioxane. After addition of 90 μl of dodecane the mixture was heated in a sealed tube under argon for 12 h at 100° C. The mixture was cooled to room temperature and then diluted with water, followed by extraction with ethyl acetate. The organic layer was washed with water (twice), dried over anhydrous sodium sulfate. After filtration the solvent was distilled off under reduced pressure and the resulting residue was purified by a silica gel column flash chromatography (eluent: heptane/dichloromethane/methanol=25/2/1) to obtain 300 mg of 4-Methyl-1-pyrimidin-2-yl-1H-pyrrole-3-carboxylic acid methyl ester as a white solid.